Cas no 2305079-63-2 (4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester)

• Product Name: 4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester
• CAS No: 2305079-63-2
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• MDL: MFCD31693522
• CID: 4777783
• Update Time: 2025-06-07

4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester
• SB35697
• Methyl 4-fluoro-3-methoxy-2-nitrobenzoate

• MDL： MFCD31693522
• Inchi： 1S/C9H8FNO5/c1-15-8-6(10)4-3-5(9(12)16-2)7(8)11(13)14/h3-4H,1-2H3
• InChI Key： AJHQZTUQXNJCQD-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=C(C=1OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on 4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester

Recent Advances in the Application of 4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester (CAS: 2305079-63-2) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester (CAS: 2305079-63-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of oncology and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the use of 4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester is its incorporation into the synthesis of small-molecule inhibitors targeting specific enzymes involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of tyrosine kinase inhibitors, which showed promising activity against resistant forms of non-small cell lung cancer (NSCLC). The study utilized a multi-step synthetic route, with the compound serving as a critical building block for introducing the fluoro-methoxy-nitro pharmacophore into the final drug candidate.

In addition to its applications in oncology, recent research has explored the antimicrobial potential of derivatives synthesized from 4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that structurally modified versions of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) strains. The presence of both the fluorine and nitro groups was found to be essential for maintaining antibacterial efficacy while reducing cytotoxicity to mammalian cells.

The compound's unique chemical properties have also made it valuable in chemical biology studies. Researchers at Stanford University have employed 4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester as a versatile probe for studying enzyme-substrate interactions in real-time. Its fluorescence-quenching capabilities, combined with the reactivity of the methyl ester group, allow for the development of sensitive assays to monitor enzymatic activity in complex biological systems.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the efficiency of producing 4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester. A 2024 publication in Organic Process Research & Development described an optimized continuous-flow synthesis approach that increased yield by 35% while reducing hazardous waste generation. This advancement is particularly significant for scaling up production to meet the growing demand from pharmaceutical developers.

Looking forward, the potential applications of 4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester appear promising. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with particular interest in its application for developing next-generation antibiotics and targeted cancer therapies. However, researchers caution that further studies are needed to fully understand its metabolic pathways and potential toxicity profiles before clinical translation.

In conclusion, 4-Fluoro-3-methoxy-2-nitro-benzoic acid methyl ester (CAS: 2305079-63-2) continues to demonstrate significant value in chemical biology and pharmaceutical research. Its versatile applications as a synthetic intermediate, combined with the biological activity of its derivatives, position it as an important tool for drug discovery efforts. As synthetic methodologies improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.